Cas no 807615-03-8 (1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-)

1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl- structure
807615-03-8 structure
Product name:1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-
CAS No:807615-03-8
MF:C18H13NO4F2
MW:345.29692
CID:705066
PubChem ID:59029100

1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-
    • 2-[1-(3,4-difluorobenzoyl)-5-hydroxy-2-methylindol-3-yl]acetic acid
    • 807615-03-8
    • NMHGDVAXUBOZLH-UHFFFAOYSA-N
    • SCHEMBL5559908
    • DTXSID90730884
    • [1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-1H-indol-3-yl]acetic acid
    • Inchi: InChI=1S/C18H13F2NO4/c1-9-12(8-17(23)24)13-7-11(22)3-5-16(13)21(9)18(25)10-2-4-14(19)15(20)6-10/h2-7,22H,8H2,1H3,(H,23,24)
    • InChI Key: NMHGDVAXUBOZLH-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(N1C(=O)C3=CC(=C(C=C3)F)F)C=CC(=C2)O)CC(=O)O

Computed Properties

  • Exact Mass: 345.08126422g/mol
  • Monoisotopic Mass: 345.08126422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.5Ų

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